3,4,5-Tris(tert-butylsulfanyl)-N,N-dimethylthiophen-2-amine

• CAS No.: 183618-66-8
• Molecular Formula: C18H33NS4
• Molecular Weight: 391.7 g/mol
• IUPAC Name: 3,4,5-tris(tert-butylsulfanyl)-N,N-dimethylthiophen-2-amine
• InChI: InChI=1S/C18H33NS4/c1-16(2,3)21-12-13(22-17(4,5)6)15(23-18(7,8)9)20-14(12)19(10)11/h1-11H3
• InChI Key: QLXLCORONZKEII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=C(SC(=C1SC(C)(C)C)SC(C)(C)C)N(C)C

Description

is a chemical compound with the following structural formula:

3,4,5-Tris(tert-butylsulfanyl)-N,N-dimethylthiophen-2-amine: $$\text{C}_{18}\text{H}_{33}\text{NS}_3$$C18​H33​NS3​

.
• It belongs to the class of thiophene derivatives and contains three tert-butylsulfanyl (tBuS) groups attached to the thiophene ring.
• The compound’s synthesis and properties make it interesting for various applications.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential biological activity (e.g., as ligands for receptors or enzymes).

Medicine: Possible applications in drug discovery due to its unique structure.

Industry: May find use in materials science or organic electronics.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• If used as a drug candidate, it likely interacts with specific molecular targets (e.g., proteins, enzymes) through binding or modulation.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: